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Compound of Interest

Compound Name: 3-Methylbutanol - d2

Cat. No.: B1147822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data for 3-Methylbutanol-

d2. As specific safety data for the deuterated form is not readily available, this document

leverages the extensive data from its non-deuterated analog, 3-Methyl-2-butanol, to provide a

robust safety profile. This information is critical for ensuring safe handling, storage, and use in

research and development settings.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key properties of 3-Methyl-2-butanol,

which are expected to be nearly identical for 3-Methylbutanol-d2.
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Property Value Source

Molecular Formula C5H12O [1]

Molecular Weight 88.15 g/mol [1]

Appearance Clear, colorless liquid [2]

Odor
Disagreeable, causes

coughing
[3]

Boiling Point 112-114 °C

Melting Point Not Available

Flash Point 26 - 39 °C [2]

Autoignition Temperature 347 °C [2]

Density 0.818 - 0.819 g/mL at 19-25 °C

Water Solubility
Slightly soluble (2.8g/100mL at

30°C)

Vapor Pressure 28 mmHg (primary) [3]

Refractive Index n20/D 1.409

Explosive Limits
Lower: 1.2 vol %, Upper: 10.5

vol %
[2]

Section 2: Hazard Identification and Classification
3-Methyl-2-butanol is classified as a hazardous substance. The primary hazards are its

flammability and potential for causing harm upon inhalation. The GHS classification and

corresponding hazard statements are detailed below.
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[4]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[4]

Skin irritation 2 H315: Causes skin irritation.

Serious eye damage 1
H318: Causes serious eye

damage.

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation.

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.

Caption: Hazard Identification and Corresponding Precautionary Measures.

Section 3: Exposure Controls and Personal
Protection
To minimize exposure and ensure personnel safety, the following exposure limits and personal

protective equipment (PPE) are recommended.

Occupational Exposure Limits:

Parameter Value Organization

TWA 100 ppm (360 mg/m3) NIOSH

STEL 125 ppm (450 mg/m3) NIOSH

IDLH 500 ppm NIOSH

Personal Protective Equipment (PPE) Workflow:
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The selection of appropriate PPE is a critical step in the risk management process. The

following diagram outlines the decision-making workflow for PPE selection when handling 3-

Methylbutanol-d2.

Start: Handling 3-Methylbutanol-d2

Assess Task:
- Quantity
- Duration

- Temperature

Are Engineering Controls Sufficient?
(e.g., Fume Hood)

Select Appropriate PPE

No

Proceed with Task Safely

Yes

Hand Protection:
Chemical Resistant Gloves (e.g., Neoprene)

Eye/Face Protection:
Safety glasses with side shields or goggles

Respiratory Protection:
Required if ventilation is inadequate or for spills.

(e.g., NIOSH-approved respirator)

Body Protection:
Lab coat, apron, or coveralls

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Section 4: Fire and Explosion Hazard Data
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The flammable nature of 3-Methyl-2-butanol requires stringent fire safety measures.

Parameter Value

Flash Point 26 - 39 °C

Autoignition Temperature 347 °C

Flammability Limits in Air (% by volume)

Lower (LEL) 1.2%

Upper (UEL) 10.5%

Hazardous Combustion Products Carbon monoxide (CO), Carbon dioxide (CO2)

Fire-Fighting Measures:

Suitable Extinguishing Media: Use foam, dry chemical, or carbon dioxide. Water spray can

be used to cool fire-exposed containers.[2]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[2] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Section 5: First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[2]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[2]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Ingestion

If victim is conscious and alert, give 2-4 cupfuls

of milk or water. Do NOT induce vomiting. Get

medical aid immediately.[2]

Section 6: Handling, Storage, and Stability
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Avoid breathing vapor or mist.[5]

Keep away from heat, sparks, and open flames.[5]

Use only in a well-ventilated area.[5]

Ground and bond containers when transferring material.[5]

Wear appropriate personal protective equipment.[5]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.
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Keep containers tightly closed.[5]

Store in a flammables area.

Incompatible materials include strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[6]

Stability:

The product is stable under normal conditions of use, storage, and transport.[5]

Hazardous polymerization does not occur.

Section 7: Toxicological Information
While a full toxicological profile for 3-Methylbutanol-d2 is not available, data for related

compounds indicate potential health effects.

Effect Description

Acute Oral Toxicity May be harmful if swallowed.[2]

Acute Inhalation Toxicity
Harmful if inhaled. May cause respiratory

irritation.[4][5]

Skin Corrosion/Irritation
May cause skin irritation. Repeated exposure

may cause skin dryness or cracking.[2]

Serious Eye Damage/Irritation May cause eye irritation.[2]

Carcinogenicity No information available.

Mutagenicity Not expected to be mutagenic or genotoxic.[5]

Reproductive Toxicity No information available.

Section 8: Experimental Protocols
Detailed experimental protocols for the generation of the safety data presented (e.g., specific

methodologies for determining flash points or toxicity values) are not provided in standard
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Safety Data Sheets. This data is typically generated following standardized guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

or ASTM (American Society for Testing and Materials). For specific experimental details, direct

consultation of the primary toxicological or physical chemistry literature would be required.

The handling and safety protocols are derived from the collective guidance provided in the

referenced safety data sheets, which represent established best practices for handling

flammable and moderately toxic organic solvents in a laboratory setting.

Disclaimer: This document is intended as a technical guide for informational purposes only and

is based on data for analogous, non-deuterated compounds. It is not a substitute for a formal

Safety Data Sheet (SDS). Always consult the specific SDS provided by the manufacturer for 3-

Methylbutanol-d2 before use and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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